N-[2-(azepan-1-ylcarbonyl)phenyl]-1-(thiophen-2-ylsulfonyl)piperidine-4-carboxamide

• Molecular Formula: C23H29N3O4S2
• Molecular Weight: 475.6 g/mol
• IUPAC Name: N-[2-(azepane-1-carbonyl)phenyl]-1-thiophen-2-ylsulfonylpiperidine-4-carboxamide
• InChI: InChI=1S/C23H29N3O4S2/c27-22(18-11-15-26(16-12-18)32(29,30)21-10-7-17-31-21)24-20-9-4-3-8-19(20)23(28)25-13-5-1-2-6-14-25/h3-4,7-10,17-18H,1-2,5-6,11-16H2,(H,24,27)
• InChI Key: MJGKJKKQMFOFJD-UHFFFAOYSA-N
• Canonical SMILES: C1CCCN(CC1)C(=O)C2=CC=CC=C2NC(=O)C3CCN(CC3)S(=O)(=O)C4=CC=CS4

Description

N-[2-(AZEPANE-1-CARBONYL)PHENYL]-1-(THIOPHENE-2-SULFONYL)PIPERIDINE-4-CARBOXAMIDE is a complex organic compound that has garnered interest in various scientific fields due to its unique structural features and potential applications. This compound contains multiple functional groups, including an azepane ring, a thiophene sulfonyl group, and a piperidine carboxamide moiety, which contribute to its diverse chemical reactivity and biological activity.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of N-[2-(AZEPANE-1-CARBONYL)PHENYL]-1-(THIOPHENE-2-SULFONYL)PIPERIDINE-4-CARBOXAMIDE typically involves multi-step organic reactions One common approach is to start with the preparation of the azepane-1-carbonyl intermediate, followed by its coupling with a thiophene-2-sulfonyl chloride under basic conditions to form the sulfonamide linkage

Industrial Production Methods

Industrial production of this compound would likely involve optimization of the synthetic route to maximize yield and purity while minimizing costs and environmental impact. This could include the use of continuous flow reactors for better control of reaction conditions and the implementation of green chemistry principles to reduce the use of hazardous solvents and reagents.

Chemical Reactions Analysis

Types of Reactions

N-[2-(AZEPANE-1-CARBONYL)PHENYL]-1-(THIOPHENE-2-SULFONYL)PIPERIDINE-4-CARBOXAMIDE can undergo various chemical reactions, including:

Oxidation: The thiophene